Cas no 390803-39-1 (5-(Dimethylamino)-N-(4-(4-(2-methoxyphenyl)piperazin-1-yl)butyl)naphthalene-1-sulfonamide)

• Product Name: 5-(Dimethylamino)-N-(4-(4-(2-methoxyphenyl)piperazin-1-yl)butyl)naphthalene-1-sulfonamide
• CAS No: 390803-39-1
• MF: C₂₇H₃₆N₄O₃S
• MW: 496.664745330811
• CID: 2132265
• PubChem ID: 6604000
• Update Time: 2024-12-09

5-(Dimethylamino)-N-(4-(4-(2-methoxyphenyl)piperazin-1-yl)butyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-
• Cortexolone maleate
• Lopac0_001046
• BDBM50300492
• 5-(Dimethylamino)-N-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-1-naphthalenesulfonamide
• 5-(Dimethylamino)-N-(4-(4-(2-methoxyphenyl)piperazin-1-yl)butyl)naphthalene-1-sulfonamide
• 5-(Dimethylamino)-N-[4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl]-1-naphthalenesulfonamide
• 5-(dimethylamino)-N-[4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl]naphthalene-1-sulfonamide
• 5-(dimethylamino)-N-{4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl}naphthalene-1-sulfonamide
• CCG-205123
• 390803-39-1
• CHEMBL575768
• NCGC00015929-02
• Lopac-S-1441
• NCGC00015929-01
• NCGC00162327-01
• NCGC00015929-03

• Inchi： 1S/C27H36N4O3S/c1-29(2)24-13-8-11-23-22(24)10-9-15-27(23)35(32,33)28-16-6-7-17-30-18-20-31(21-19-30)25-12-4-5-14-26(25)34-3/h4-5,8-15,28H,6-7,16-21H2,1-3H3
• InChI Key： GZQHTWYWDSMEAW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N(C)C)(NCCCCN1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 496.25081220g/mol
• Monoisotopic Mass: 496.25081220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.5